Cas no 1922979-24-5 (tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate)

• Product Name: tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate
• CAS No: 1922979-24-5
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• MDL: MFCD33438479
• CID: 5673757
• PubChem ID: 153973818
• Update Time: 2025-05-21

tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1922979-24-5
• tert-butyl N-[4-(2-hydroxyethyl)piperidin-4-yl]carbamate
• EN300-26665847
• tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate

• MDL： MFCD33438479
• Inchi： 1S/C12H24N2O3/c1-11(2,3)17-10(16)14-12(6-9-15)4-7-13-8-5-12/h13,15H,4-9H2,1-3H3,(H,14,16)
• InChI Key： OHRIODPBZQXYSD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCO)CCNCC1)=O

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate

Comprehensive Overview of tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate (CAS No. 1922979-24-5)

The compound tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate (CAS No. 1922979-24-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the piperidine core and hydroxyethyl moiety, make it a valuable building block for drug discovery and development. This article delves into its properties, applications, and relevance in contemporary scientific research, addressing common queries and industry trends.

One of the most frequently searched questions about tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate revolves around its role in medicinal chemistry. Researchers often inquire about its potential as a precursor for CNS-targeting drugs, given the piperidine scaffold's prevalence in neuromodulators. Recent studies highlight its utility in synthesizing compounds with improved blood-brain barrier permeability, a hot topic in neurodegenerative disease research. The hydroxyethyl group further enhances solubility, addressing a key challenge in modern drug formulation.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this compound attracts considerable attention. The Boc group's stability under basic conditions and selective deprotection make CAS 1922979-24-5 particularly useful for multi-step syntheses. Forum discussions frequently explore its compatibility with cross-coupling reactions and catalytic hydrogenation – techniques dominating current green chemistry initiatives. This aligns with the growing demand for sustainable synthetic methodologies in the pharmaceutical industry.

The physicochemical properties of tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate merit detailed examination. Analytical chemists often search for its spectroscopic data (NMR, MS) and chromatographic behavior, crucial for quality control in API manufacturing. Its moderate polarity, stemming from both the hydrophilic hydroxyethyl and lipophilic tert-butyl components, makes it an interesting case study for HPLC method development – a perennial topic in analytical forums.

In the context of structure-activity relationship (SAR) studies, this compound's 4-substituted piperidine architecture frequently appears in patent literature for GPCR modulators. The scientific community actively investigates how modifications to the hydroxyethyl side chain influence biological activity, reflecting the broader trend of fragment-based drug design. Such applications position CAS 1922979-24-5 as a strategic material for high-throughput screening libraries.

Supply chain professionals often inquire about the storage conditions and handling recommendations for this compound. While stable at room temperature, the presence of both carbamate and hydroxyl functionalities necessitates protection from moisture – a detail frequently overlooked in technical discussions. This practical aspect connects with the wider industry focus on compound stability in long-term storage scenarios.

Emerging applications in bioconjugation chemistry have brought renewed interest to tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate. The hydroxyethyl group serves as an attachment point for PEGylation or linker incorporation, techniques critical to antibody-drug conjugate (ADC) development. This positions the compound at the intersection of small molecule and biologics research – a frontier area in contemporary drug discovery.

From a regulatory standpoint, the compound's status as a non-controlled substance (CAS 1922979-24-5 not appearing on any restricted lists) makes it attractive for international research collaborations. This aspect frequently surfaces in discussions about global compound sourcing strategies, particularly for academic institutions navigating complex compliance landscapes.

The synthetic versatility of tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate continues to inspire methodological innovations. Recent publications describe its use in flow chemistry setups and photocatalytic transformations, reflecting the pharmaceutical industry's push toward process intensification. These cutting-edge applications demonstrate how traditional building blocks adapt to modern synthetic paradigms.

For researchers exploring prodrug strategies, the compound's carbamate functionality offers instructive possibilities. The Boc-protected amine can serve as a masked polar group, addressing formulation challenges while maintaining the potential for controlled release – a concept gaining traction in oral drug delivery optimization.

In analytical method development circles, tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate has emerged as a useful chromatographic standard for method validation. Its balanced polarity profile makes it suitable for assessing column performance across different HPLC stationary phases, a practical application often overlooked in pure compound characterization.

The compound's relevance extends to computational chemistry studies, where its semi-rigid piperidine structure serves as a model system for conformational analysis. Molecular modeling experts frequently reference its energy minima when validating new force field parameters for heterocyclic systems.

Looking ahead, the growing emphasis on diversity-oriented synthesis ensures continued demand for versatile intermediates like tert-butyl N-4-(2-hydroxyethyl)piperidin-4-ylcarbamate. Its capacity for selective functionalization at multiple positions aligns perfectly with contemporary scaffold-hopping strategies in medicinal chemistry programs.